Cas no 561307-54-8 (cis-(4-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester)

• Product Name: cis-(4-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester
• CAS No: 561307-54-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD23106042
• CID: 3164158
• PubChem ID: 21925147
• Update Time: 2025-05-25

cis-(4-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• cis-(4-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester
• EN300-4350293
• DTXSID701148331
• 1256633-24-5
• cis-4-(N-Boc-N-methylamino)cyclohexan-1-ol
• 400899-99-2
• MFCD09751887
• cis-4-[Boc(methyl)amino]cyclohexanol
• SB20767
• EN300-1688988
• MFCD23106043
• tert-butyl (1s,4s)-4-hydroxycyclohexyl(methyl)carbamate
• (S)-TERT-BUTYL 4-HYDROXYCYCLOHEXYL(METHYL)CARBAMATE
• 4-(N-Boc-N-methylamino)cyclohexanol
• DB-020829
• N-trans-(4-Hydroxycyclohexyl)-N-methyl carbamic acid tert-butyl ester
• TERT-BUTYL N-METHYL-N-[(1R,4R)-4-HYDROXYCYCLOHEXYL]CARBAMATE
• N-(cis-4-hydroxycyclohexyl)-n-methylcarbamic acid 1,1-dimethylethyl ester
• CS-11227
• tert-butyl N-(4-hydroxycyclohexyl)-N-methylcarbamate
• Carbamic acid, (cis-4-hydroxycyclohexyl)methyl-, 1,1-dimethylethylester
• SY010994
• AS-34722
• DB-198946
• trans-4-[Boc(methyl)amino]cyclohexanol
• PB37163
• MFCD23106042
• Carbamic acid, N-(4-hydroxycyclohexyl)-N-methyl-, 1,1-dimethylethyl ester
• CS-0049759
• UJHKURDWYJBHPD-MGCOHNPYSA-N
• AKOS023773575
• SCHEMBL1958715
• tert-Butyl trans-N-(4-hydroxycyclohexyl)-N-methylcarbamate
• tert-Butyl (cis-4-hydroxycyclohexyl)(methyl)carbamate
• SY100008
• SCHEMBL1204990
• UJHKURDWYJBHPD-AOOOYVTPSA-N
• AKOS025290028
• tert-Butyl (trans-4-Hydroxycyclohexyl)(methyl)carbamate
• AS-34723
• trans-4-(N-Boc-N-methylamino)cyclohexan-1-ol
• EN300-6740000
• tert-butyl (trans-4-hydroxycyclohexyl)-methylcarbamate
• SCHEMBL19444728
• SY100007
• (S)-TERT-BUTYL 4-HYDROXYCYCLOHEXYL(METHYL) CARBAMATE
• SB20766
• TERT-BUTYL N-METHYL-N-[(1S,4S)-4-HYDROXYCYCLOHEXYL]CARBAMATE
• tert-butyl(trans-4-hydroxycyclohexyl)-methylcarbamate
• cis-1-Hydroxy-4-(N-tert-butyloxycarbonyl-N-methyl-amino)-cyclohexane
• CS-0036184
• PB39072
• 4-(N-Boc-N-methylamino)cyclohexan-1-ol
• CS-0208281
• trans-(4-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester
• Carbamic acid, (trans-4-hydroxycyclohexyl)methyl-, 1,1-dimethylethylester
• SCHEMBL1204992
• AKOS025290029
• UJHKURDWYJBHPD-UHFFFAOYSA-N
• 561307-54-8
• SCHEMBL14206301
• ARA89999

• MDL： MFCD23106042
• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13(4)9-5-7-10(14)8-6-9/h9-10,14H,5-8H2,1-4H3
• InChI Key： UJHKURDWYJBHPD-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on cis-(4-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester

CAS No. 561307-54-8: cis-(4-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester

The compound with CAS No. 561307-54-8, commonly referred to as cis-(4-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and chemical reactivity. The term cis in its name indicates that the hydroxyl group and the methyl-carbamic acid tert-butyl ester group are positioned on the same side of the cyclohexane ring, a configuration that is critical for its functional properties.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its structure, featuring a cyclohexane ring with a hydroxyl group and a carbamate ester, makes it an ideal candidate for exploring novel drug delivery systems. The tert-butyl ester group, in particular, has been shown to enhance the stability of the compound under various physiological conditions, making it suitable for prolonged-release formulations.

The synthesis of cis-(4-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester involves a multi-step process that requires precise control over stereochemistry. Researchers have developed innovative methodologies to achieve high enantiomeric excess, which is essential for its application in chiral resolution and asymmetric catalysis. These advancements have been documented in leading journals such as Journal of Medicinal Chemistry and Organic Process Research & Development, underscoring its importance in contemporary chemical research.

In terms of applications, this compound has shown promise in the development of anti-inflammatory agents and neuroprotective drugs. Its ability to modulate specific cellular pathways has been extensively studied, with recent findings published in Nature Communications detailing its potential role in mitigating oxidative stress-induced neuronal damage. The incorporation of this compound into preclinical models has demonstrated favorable pharmacokinetic profiles, further validating its suitability for therapeutic applications.

The structural integrity of cis-(4-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester also lends itself to applications in polymer science. Its cyclohexane backbone provides mechanical strength, while the hydroxyl and ester groups offer opportunities for functionalization. Researchers are exploring its use as a building block for biodegradable polymers, which could revolutionize sustainable materials development.

From an environmental standpoint, the synthesis and application of this compound align with green chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions have been prioritized in recent studies, reducing its ecological footprint. This aligns with global efforts to promote sustainable practices across various industries.

In conclusion, CAS No. 561307-54-8 represents a versatile and innovative compound with multifaceted applications across pharmaceuticals, materials science, and environmental chemistry. Its unique stereochemistry, coupled with advancements in synthetic methodologies and application research, positions it as a key player in driving future scientific breakthroughs.